Cas no 371208-32-1 (2-{[(2-chlorophenyl)methyl]sulfanyl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile)

• Product Name: 2-{[(2-chlorophenyl)methyl]sulfanyl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• CAS No: 371208-32-1
• MF: C₁₉H₁₇ClN₂OS
• MW: 356.869082212448
• CID: 5857019
• PubChem ID: 1390377
• Update Time: 2025-06-09

2-{[(2-chlorophenyl)methyl]sulfanyl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((2-chlorobenzyl)thio)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• 3-Quinolinecarbonitrile, 2-[[(2-chlorophenyl)methyl]thio]-5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo-
• 371208-32-1
• F1183-0187
• SR-01000497283
• 2-[(2-chlorophenyl)methylsulfanyl]-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile
• AB01281839-01
• SR-01000497283-1
• AKOS001534145
• 2-{[(2-chlorophenyl)methyl]sulfanyl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• NCGC00281244-01
• Oprea1_435751
• Oprea1_046021

• Inchi： 1S/C19H17ClN2OS/c1-19(2)8-16-14(17(23)9-19)7-13(10-21)18(22-16)24-11-12-5-3-4-6-15(12)20/h3-7H,8-9,11H2,1-2H3
• InChI Key： YZLSAXGZYDUFCW-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)CC(C)(C)C2)C=C(C#N)C=1SCC1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 356.0750120g/mol
• Monoisotopic Mass: 356.0750120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 516.6±50.0 °C(Predicted)
• pka: -2.11±0.40(Predicted)

Additional information on 2-{[(2-chlorophenyl)methyl]sulfanyl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile

Recent Advances in the Study of 2-{[(2-chlorophenyl)methyl]sulfanyl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile (CAS: 371208-32-1)

The compound 2-{[(2-chlorophenyl)methyl]sulfanyl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile (CAS: 371208-32-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have focused on the synthesis and optimization of this compound, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound. These efforts have led to the development of more efficient synthetic routes, which are crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-{[(2-chlorophenyl)methyl]sulfanyl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile exhibits promising inhibitory effects on specific enzymatic targets implicated in inflammatory and oncogenic pathways. For instance, the compound has shown potent activity against protein kinases involved in cell proliferation and survival, suggesting its potential as a lead compound for cancer therapy.

Further mechanistic studies have revealed that the compound interacts with the ATP-binding site of these kinases, thereby inhibiting their catalytic activity. Molecular docking simulations have provided insights into the binding mode of the compound, highlighting the importance of the sulfanyl and carbonitrile functional groups in mediating these interactions. These findings are supported by in vivo studies, where the compound has demonstrated efficacy in reducing tumor growth in xenograft models.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of the compound, such as its solubility and metabolic stability. Recent efforts have focused on structural modifications to enhance these properties while maintaining or improving its biological activity. For example, the introduction of hydrophilic substituents has been explored to improve aqueous solubility, thereby enhancing bioavailability.

In conclusion, 2-{[(2-chlorophenyl)methyl]sulfanyl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile represents a promising candidate for further development in medicinal chemistry. Ongoing research is expected to provide deeper insights into its therapeutic potential and pave the way for its translation into clinical applications. Future studies should focus on comprehensive toxicological evaluations and the development of suitable formulations for human trials.